Cas no 374905-47-2 (Bicyclo[4.2.0]octa-1,3,5-trien-7-ol, 2-bromo-3,5-dimethyl-)

• Product Name: Bicyclo[4.2.0]octa-1,3,5-trien-7-ol, 2-bromo-3,5-dimethyl-
• CAS No: 374905-47-2
• MF: C₁₀H₁₁BrO
• MW: 227.097742319107
• CID: 1483891
• Update Time: 2024-08-23

Bicyclo[4.2.0]octa-1,3,5-trien-7-ol, 2-bromo-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[4.2.0]octa-1,3,5-trien-7-ol, 2-bromo-3,5-dimethyl-

• Inchi： 1S/C10H11BrO/c1-5-3-6(2)10(11)7-4-8(12)9(5)7/h3,8,12H,4H2,1-2H3
• InChI Key： DIZYNAHSKQWKSD-UHFFFAOYSA-N
• SMILES： C12C(C(O)C1)=C(C)C=C(C)C=2Br

Computed Properties

• Exact Mass: 225.99933

Experimental Properties

• Density: 1.550±0.06 g/cm3(Predicted)
• Boiling Point: 326.3±42.0 °C(Predicted)
• PSA: 20.23
• pka: 13.94±0.20(Predicted)